Cas no 105836-96-2 (2,8-DIBROMODIBENZO-P-DIOXIN)

2,8-DIBROMODIBENZO-P-DIOXIN structure
2,8-DIBROMODIBENZO-P-DIOXIN structure
Product Name:2,8-DIBROMODIBENZO-P-DIOXIN
CAS No:105836-96-2
MF:C12H6Br2O2
MW:341.982841968536
CID:230714
PubChem ID:60027
Update Time:2025-04-19

2,8-DIBROMODIBENZO-P-DIOXIN Chemical and Physical Properties

Names and Identifiers

    • 2,8-DIBROMODIBENZO-P-DIOXIN
    • 2,8-DIBROMODIBENZO-PARA-DIOXIN
    • 2,8-dibromooxanthrene
    • SCHEMBL46706
    • 2,8-dibromo-dibenzo[1,4]dioxine
    • DTXSID20147360
    • 105836-96-2
    • Inchi: 1S/C12H6Br2O2/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9/h1-6H
    • InChI Key: DSECKYFAHOXKDM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)OC1C=C(C=CC=1O2)Br

Computed Properties

  • Exact Mass: 339.87338
  • Monoisotopic Mass: 339.87345g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

2,8-DIBROMODIBENZO-P-DIOXIN Related Literature

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